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Compound Name: Ethyl 2-ethylacetoacetate

Cat. No.: B146921 Get Quote

An In-depth Technical Guide to Ethyl Acetoacetate as a Versatile Building Block in Organic

Synthesis

For Researchers, Scientists, and Drug Development
Professionals
Ethyl acetoacetate (EAA) and its α-substituted derivatives, such as ethyl 2-ethylacetoacetate,

are cornerstone reagents in organic synthesis. Their value stems from a unique trifunctional

nature, possessing an ester, a ketone, and, most importantly, an active methylene group. This

guide explores the core reactivity of EAA and its role as a versatile precursor for synthesizing a

diverse array of acyclic and heterocyclic compounds, which are pivotal in pharmaceutical and

agrochemical development.

Core Reactivity: The Active Methylene Group
The protons on the carbon atom situated between the two carbonyl groups (the α-carbon) of

ethyl acetoacetate exhibit significant acidity (pKa ≈ 11). This is due to the resonance

stabilization of the resulting carbanion, known as an enolate. This enolate is a potent carbon

nucleophile and the key to EAA's synthetic utility.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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